(2R,4R)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride
Overview
Description
“(2R,4R)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride” is a chemical compound. It is similar to “(2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid hydrochloride” and "(2R,4R)-4-Hydroxypyrrolidine-2-carboxylic acid hydrochloride" . It is stored at 4 degrees Celsius and appears as a powder .
Synthesis Analysis
The synthesis of similar compounds involves various chemical reactions. For instance, the synthesis of “(2R, 4R)-4-methyl-2-piperidinecarboxylic acid” involves the conversion of 4-methyl-2-picolinic acid into the target compound . Another method involves using 4-methyl, 2-cyano piperidine as a starting material, which is hydrolyzed with hydrochloric acid to obtain 4-methyl, 2-piperidinecarboxylic acid hydrochloride .Molecular Structure Analysis
The molecular structure of similar compounds like “(2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid hydrochloride” has been identified. The InChI Code for this compound is 1S/C6H8F3NO3.ClH/c7-6(8,9)13-3-1-4(5(11)12)10-2-3;/h3-4,10H,1-2H2,(H,11,12);1H/t3-,4-;/m1./s1 .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been identified. For instance, “(2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid hydrochloride” has a molecular weight of 235.59 . Another similar compound, “(2R,4R)-4-Hydroxypyrrolidine-2-carboxylic acid hydrochloride”, has a molecular weight of 167.59 .Scientific Research Applications
- FFAR1 Activation : FFAR1 (also known as GPR40) plays a role in glucose-dependent insulin secretion. Phenylpropanoic acid derivatives, including this compound, show promise for DM2 therapy .
- Additional Benefits : QS-528 also reduced fatty liver degeneration and showed hepatoprotective effects .
- Precursor Compounds : 4-hydroxybenzaldehyde, thiophene-2-carbaldehyde, and ®-(+)-camphor were used in the synthesis .
Diabetes Therapy
Liver Health and Hepatoprotection
Organic Synthesis
Chiral Synthesis
Safety and Hazards
The safety and hazards associated with similar compounds have been identified. For instance, “(2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid hydrochloride” has hazard statements H315, H319, H335 and precautionary statements P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
(2R,4R)-4-fluoropyrrolidine-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8FNO2.ClH/c6-3-1-4(5(8)9)7-2-3;/h3-4,7H,1-2H2,(H,8,9);1H/t3-,4-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCWWFZQRLUCRFQ-VKKIDBQXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1C(=O)O)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](CN[C@H]1C(=O)O)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid](/img/structure/B2360549.png)
![1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-(4-methoxyphenyl)-1H-pyrazol-5-amine](/img/structure/B2360550.png)
![Tert-butyl N-[1-(azetidin-3-YL)cyclopropyl]carbamate hydrochloride](/img/no-structure.png)
![(3,5-Dimethyl-1,2-oxazol-4-yl)-[4-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]methanone](/img/structure/B2360554.png)
![tert-butyl N-[2-(4-hydroxypiperidin-4-yl)ethyl]carbamate](/img/structure/B2360562.png)
![2-morpholin-4-yl-N-[2-(3-oxo-4H-quinoxalin-2-yl)phenyl]acetamide](/img/structure/B2360563.png)
![N-(2-(4-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-naphthamide](/img/structure/B2360566.png)
